Cas no 1160573-92-1 (1-Bromo-3-fluoro-2,4,6-trichlorobenzene)

• Product Name: 1-Bromo-3-fluoro-2,4,6-trichlorobenzene
• CAS No: 1160573-92-1
• MF: C₆HBrCl₃F
• MW: 278.333541631699
• CID: 2197116
• Update Time: 2025-08-04

1-Bromo-3-fluoro-2,4,6-trichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-bromo-1,3,5-trichlorobenzene
• 1-Bromo-3-fluoro-2,4,6-trichlorobenzene
• 2-bromo-1,3,5-trichloro-4-fluorobenzene

• Inchi： 1S/C6HBrCl3F/c7-4-2(8)1-3(9)6(11)5(4)10/h1H
• InChI Key： KXMZBDHGCZEUDT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1Cl)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Topological Polar Surface Area: 0

Additional information on 1-Bromo-3-fluoro-2,4,6-trichlorobenzene

Chemical Profile of 1-Bromo-3-fluoro-2,4,6-trichlorobenzene (CAS No. 1160573-92-1)

1-Bromo-3-fluoro-2,4,6-trichlorobenzene, identified by its Chemical Abstracts Service (CAS) number 1160573-92-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This trichlorinated aromatic bromo derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules and advanced materials.

The molecular structure of 1-Bromo-3-fluoro-2,4,6-trichlorobenzene consists of a benzene ring substituted with three chlorine atoms at the 2, 4, and 6 positions, and a bromine atom at the 1 position. The presence of both fluorine and chlorine substituents introduces electron-withdrawing effects that can modulate the reactivity and electronic properties of the molecule. This makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks.

In recent years, 1-Bromo-3-fluoro-2,4,6-trichlorobenzene has been explored as a key building block in the development of novel therapeutic agents. Its halogenated aromatic core is a common motif in drug discovery programs due to its ability to participate in diverse chemical transformations while maintaining structural stability. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The fluorine atom, in particular, has been shown to enhance metabolic stability and binding affinity in drug molecules.

One notable application of 1-Bromo-3-fluoro-2,4,6-trichlorobenzene is in the synthesis of fluorescent probes for biological imaging. The electron-deficient nature of the trichloro-substituted benzene ring allows for efficient energy transfer processes when coupled with fluorophores. This has enabled the development of sensitive detection methods for biomarkers in disease diagnostics. Additionally, the bromine moiety provides a handle for further functionalization via palladium-catalyzed reactions, making it a versatile precursor for designing complex molecular architectures.

The compound's utility extends beyond pharmaceutical applications into materials science. For example, 1-Bromo-3-fluoro-2,4,6-trichlorobenzene has been employed in the preparation of organic semiconductors due to its ability to form ordered crystalline structures. These semiconducting properties are advantageous for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The halogen atoms contribute to strong intermolecular interactions, which can improve charge transport properties in these materials.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 1-Bromo-3-fluoro-2,4,6-trichlorobenzene. Transition-metal-catalyzed reactions have enabled more efficient and selective transformations of this compound, reducing byproduct formation and improving yields. These improvements are particularly important for large-scale production where cost-effectiveness and sustainability are critical considerations.

The impact of 1-Bromo-3-fluoro-2,4,6-trichlorobenzene on research is underscored by its frequent use in academic laboratories and industrial settings alike. Its role as an intermediate has led to numerous patents and publications detailing novel synthetic routes and applications. As the demand for specialized chemicals grows, compounds like this continue to play a pivotal role in advancing scientific discovery across multiple disciplines.

In conclusion,1-Bromo-3-fluoro-2,4,6-trichlorobenzene (CAS No. 1160573-92-1) is a multifunctional compound with broad applications in medicinal chemistry and materials science. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative therapeutics and advanced materials. The ongoing exploration of its synthetic potential ensures that its importance will only continue to grow in the years to come.